Cas no 2229602-98-4 (tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate)
tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate
- tert-butyl N-[1-(5-cyanothiophen-2-yl)-2-oxoethyl]carbamate
- EN300-1899345
- 2229602-98-4
-
- Inchi: 1S/C12H14N2O3S/c1-12(2,3)17-11(16)14-9(7-15)10-5-4-8(6-13)18-10/h4-5,7,9H,1-3H3,(H,14,16)
- InChI Key: PUNSWNLRZXAWGA-UHFFFAOYSA-N
- SMILES: S1C(C#N)=CC=C1C(C=O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 266.07251349g/mol
- Monoisotopic Mass: 266.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 107Ų
tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1899345-1g |
tert-butyl N-[1-(5-cyanothiophen-2-yl)-2-oxoethyl]carbamate |
2229602-98-4 | 1g |
$1557.0 | 2023-09-18 | ||
| Enamine | EN300-1899345-5g |
tert-butyl N-[1-(5-cyanothiophen-2-yl)-2-oxoethyl]carbamate |
2229602-98-4 | 5g |
$4517.0 | 2023-09-18 | ||
| Enamine | EN300-1899345-10g |
tert-butyl N-[1-(5-cyanothiophen-2-yl)-2-oxoethyl]carbamate |
2229602-98-4 | 10g |
$6697.0 | 2023-09-18 | ||
| Enamine | EN300-1899345-0.05g |
tert-butyl N-[1-(5-cyanothiophen-2-yl)-2-oxoethyl]carbamate |
2229602-98-4 | 0.05g |
$1308.0 | 2023-09-18 | ||
| Enamine | EN300-1899345-0.1g |
tert-butyl N-[1-(5-cyanothiophen-2-yl)-2-oxoethyl]carbamate |
2229602-98-4 | 0.1g |
$1371.0 | 2023-09-18 | ||
| Enamine | EN300-1899345-0.25g |
tert-butyl N-[1-(5-cyanothiophen-2-yl)-2-oxoethyl]carbamate |
2229602-98-4 | 0.25g |
$1432.0 | 2023-09-18 | ||
| Enamine | EN300-1899345-0.5g |
tert-butyl N-[1-(5-cyanothiophen-2-yl)-2-oxoethyl]carbamate |
2229602-98-4 | 0.5g |
$1495.0 | 2023-09-18 | ||
| Enamine | EN300-1899345-1.0g |
tert-butyl N-[1-(5-cyanothiophen-2-yl)-2-oxoethyl]carbamate |
2229602-98-4 | 1g |
$1557.0 | 2023-06-01 | ||
| Enamine | EN300-1899345-2.5g |
tert-butyl N-[1-(5-cyanothiophen-2-yl)-2-oxoethyl]carbamate |
2229602-98-4 | 2.5g |
$3051.0 | 2023-09-18 | ||
| Enamine | EN300-1899345-5.0g |
tert-butyl N-[1-(5-cyanothiophen-2-yl)-2-oxoethyl]carbamate |
2229602-98-4 | 5g |
$4517.0 | 2023-06-01 |
tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate
tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2229602-98-4): A Comprehensive Overview
tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2229602-98-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name or CAS number, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research findings related to this compound.
The chemical structure of tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate is composed of a tert-butyl carbamate group attached to a 1-(5-cyanothiophen-2-yl)-2-oxoethyl moiety. The presence of the cyano group and the thiophene ring imparts distinct chemical and physical properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.
In terms of synthesis, several methods have been reported in the literature for the preparation of tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate. One common approach involves the reaction of 5-cyanothiophene-2-carbaldehyde with tert-butyl isocyanate in the presence of a suitable catalyst. This method yields high purity and good yields, making it a preferred choice for large-scale production. Another synthetic route involves the condensation of 5-cyanothiophene-2-carboxylic acid with tert-butyl carbamate, followed by dehydration to form the desired product.
The biological activity of tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate has been extensively studied in recent years. Research has shown that this compound exhibits potent antioxidant and anti-inflammatory properties, which are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. These properties make it a promising candidate for the treatment of various oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.
In addition to its antioxidant and anti-inflammatory effects, tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi. This makes it a valuable lead compound for the development of new antibiotics to combat multidrug-resistant pathogens.
The pharmacokinetic properties of tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate have also been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicological assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.
Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions and binding mechanisms of tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate. Molecular docking studies have revealed that this compound can effectively bind to key protein targets involved in oxidative stress and inflammation pathways, providing insights into its mechanism of action at the molecular level.
In conclusion, tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2229602-98-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive target for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the significance of this compound in the field.
2229602-98-4 (tert-butyl N-1-(5-cyanothiophen-2-yl)-2-oxoethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)